Cas no 81995-40-6 (Phenol, 2-methoxy-4-[(pentyloxy)methyl]-)

Phenol, 2-methoxy-4-[(pentyloxy)methyl]- structure
81995-40-6 structure
Product Name:Phenol, 2-methoxy-4-[(pentyloxy)methyl]-
CAS No:81995-40-6
MF:C13H20O3
MW:224.296104431152
CID:1804891
PubChem ID:11990379
Update Time:2025-04-21

Phenol, 2-methoxy-4-[(pentyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-methoxy-4-[(pentyloxy)methyl]-
    • 2-methoxy-4-(pentoxymethyl)phenol
    • DTXSID00475335
    • 81995-40-6
    • SCHEMBL119627
    • Inchi: 1S/C13H20O3/c1-3-4-5-8-16-10-11-6-7-12(14)13(9-11)15-2/h6-7,9,14H,3-5,8,10H2,1-2H3
    • InChI Key: JRZRPDSRRGEVTO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=C(C=1)OC)O)CCCCC

Computed Properties

  • Exact Mass: 224.14124450g/mol
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.7Ų
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